Cas no 1260648-99-4 (3-(2-Tert-butylphenyl)pyrrolidine)
3-(2-Tert-butylphenyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
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- EN300-1845177
- 1260648-99-4
- 3-(2-(tert-butyl)phenyl)pyrrolidine
- 3-(2-tert-butylphenyl)pyrrolidine
- GS0729
- 3-(2-Tert-butylphenyl)pyrrolidine
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- Inchi: 1S/C14H21N/c1-14(2,3)13-7-5-4-6-12(13)11-8-9-15-10-11/h4-7,11,15H,8-10H2,1-3H3
- InChI Key: CGBKHYCWRNDFFC-UHFFFAOYSA-N
- SMILES: N1CCC(C2C=CC=CC=2C(C)(C)C)C1
Computed Properties
- Exact Mass: 203.167399674g/mol
- Monoisotopic Mass: 203.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12Ų
3-(2-Tert-butylphenyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845177-0.05g |
3-(2-tert-butylphenyl)pyrrolidine |
1260648-99-4 | 0.05g |
$1129.0 | 2023-06-01 | ||
| Enamine | EN300-1845177-0.1g |
3-(2-tert-butylphenyl)pyrrolidine |
1260648-99-4 | 0.1g |
$1183.0 | 2023-06-01 | ||
| Enamine | EN300-1845177-0.25g |
3-(2-tert-butylphenyl)pyrrolidine |
1260648-99-4 | 0.25g |
$1235.0 | 2023-06-01 | ||
| Enamine | EN300-1845177-0.5g |
3-(2-tert-butylphenyl)pyrrolidine |
1260648-99-4 | 0.5g |
$1289.0 | 2023-06-01 | ||
| Enamine | EN300-1845177-1.0g |
3-(2-tert-butylphenyl)pyrrolidine |
1260648-99-4 | 1g |
$1343.0 | 2023-06-01 | ||
| Enamine | EN300-1845177-2.5g |
3-(2-tert-butylphenyl)pyrrolidine |
1260648-99-4 | 2.5g |
$2631.0 | 2023-06-01 | ||
| Enamine | EN300-1845177-5.0g |
3-(2-tert-butylphenyl)pyrrolidine |
1260648-99-4 | 5g |
$3894.0 | 2023-06-01 | ||
| Enamine | EN300-1845177-10.0g |
3-(2-tert-butylphenyl)pyrrolidine |
1260648-99-4 | 10g |
$5774.0 | 2023-06-01 |
3-(2-Tert-butylphenyl)pyrrolidine Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 3-(2-Tert-butylphenyl)pyrrolidine
Research Brief on 3-(2-Tert-butylphenyl)pyrrolidine (CAS: 1260648-99-4): Recent Advances and Applications in Chemical Biology and Medicine
The compound 3-(2-Tert-butylphenyl)pyrrolidine (CAS: 1260648-99-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug discovery.
Recent studies have highlighted the versatility of 3-(2-Tert-butylphenyl)pyrrolidine as a key intermediate in the synthesis of novel bioactive molecules. Its pyrrolidine core, coupled with the tert-butylphenyl moiety, provides a robust scaffold for modulating interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective dopamine receptor modulators, showcasing its potential in treating neurological disorders.
In addition to its role in central nervous system (CNS) drug development, 3-(2-Tert-butylphenyl)pyrrolidine has shown promise in oncology research. A recent preclinical investigation revealed its incorporation into small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer cell proliferation. The compound's ability to enhance binding affinity while maintaining metabolic stability was particularly noteworthy, as reported in a 2024 Nature Chemical Biology publication.
From a synthetic chemistry perspective, advancements in the catalytic asymmetric synthesis of 3-(2-Tert-butylphenyl)pyrrolidine derivatives have been achieved. Researchers have developed novel enantioselective methods using chiral catalysts, enabling the production of optically active forms with high purity. These methodological improvements, detailed in a 2023 ACS Catalysis paper, have significant implications for the development of stereospecific pharmaceuticals.
Pharmacokinetic studies of 3-(2-Tert-butylphenyl)pyrrolidine derivatives have yielded promising results regarding their drug-like properties. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates favorable bioavailability and blood-brain barrier penetration for certain derivatives, making them attractive candidates for further development. However, researchers note the need for additional optimization to address specific metabolic stability challenges identified in in vitro assays.
The compound's mechanism of action continues to be elucidated through structural biology approaches. Cryo-EM studies published in early 2024 have provided high-resolution insights into how 3-(2-Tert-butylphenyl)pyrrolidine derivatives interact with their molecular targets, offering valuable information for structure-based drug design. These findings are particularly relevant for the development of next-generation GPCR modulators.
Looking forward, the scientific community anticipates expanded applications of 3-(2-Tert-butylphenyl)pyrrolidine in various therapeutic areas. Ongoing research is exploring its potential in inflammation modulation and infectious disease treatment, with preliminary results expected in late 2024. The compound's versatility and the continuous methodological advancements in its synthesis and derivatization suggest it will remain an important focus of chemical biology research in the coming years.
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